Cas no 2580242-46-0 (ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate
• CAS No: 2580242-46-0
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5664530
• PubChem ID: 165894475
• Update Time: 2025-05-23

ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate
• 2580242-46-0
• EN300-27731214

• Inchi： 1S/C14H17N3O2/c1-2-19-14(18)12-10-17(16-13(12)8-15)9-11-6-4-3-5-7-11/h3-7,10H,2,8-9,15H2,1H3
• InChI Key： BDDFBQMCGASEFC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(CC2C=CC=CC=2)N=C1CN)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate

Introduction to Ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate (CAS No. 2580242-46-0)

Ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate, identified by its CAS number 2580242-46-0, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile structural properties and potential applications in drug development. The benzyl and pyrazole moieties in its molecular structure contribute to its unique reactivity and biological activity, making it a valuable candidate for further investigation.

The< strong>ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate molecule is characterized by a carboxylate ester group at the 4-position of the pyrazole ring, which enhances its solubility and bioavailability. This feature is particularly important in pharmaceutical applications, where efficient absorption and distribution within the body are critical. Additionally, the presence of an aminomethyl group at the 3-position introduces a nucleophilic center, facilitating various chemical modifications and functionalizations.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Pyrazole derivatives, in particular, have shown promise in treating a wide range of diseases, including inflammatory disorders, infectious diseases, and cancer. The< strong>Ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate compound exemplifies this trend, as it combines the structural advantages of benzyl and pyrazole moieties with functional groups that enhance its pharmacological properties.

In vitro studies have demonstrated that< strong>Ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate exhibits significant inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, research has shown that this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Furthermore, its ability to interact with specific protein targets suggests potential applications in the development of targeted therapies.

The< strong>Ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate compound also shows promise in preclinical models. Animal studies have indicated that it can effectively reduce inflammation and pain without significant side effects. These findings are particularly encouraging, as they suggest that this compound may be a viable alternative to existing treatments. Additionally, its favorable pharmacokinetic profile, including good absorption and rapid distribution, makes it an attractive candidate for further development.

The synthesis of< strong>Ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The benzyl group is typically introduced via a palladium-catalyzed coupling reaction, while the aminomethyl group is added through nucleophilic substitution or reduction techniques. The carboxylate ester group is formed by esterification of the corresponding carboxylic acid derivative. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

The< strong>Ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a building block for more complex molecules in drug discovery programs. Its structural features allow for further derivatization, enabling researchers to create novel compounds with enhanced biological activity. This flexibility makes it a valuable tool in synthetic chemistry and drug development.

The future of< strong>Ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate research looks promising, with ongoing studies focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of new derivatives with improved efficacy and safety profiles. Additionally, collaborations between academic institutions and pharmaceutical companies will likely drive innovation in this area.

In conclusion, Ethyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate (CAS No. 2580242-46-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activity make it a valuable candidate for treating various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics.